1-{2,4-Bisnitrobenzoyl}azepane

• Molecular Formula: C13H15N3O5
• Molecular Weight: 293.27g/mol
• IUPAC Name: azepan-1-yl-(2,4-dinitrophenyl)methanone
• InChI: InChI=1S/C13H15N3O5/c17-13(14-7-3-1-2-4-8-14)11-6-5-10(15(18)19)9-12(11)16(20)21/h5-6,9H,1-4,7-8H2
• InChI Key: XHADNEUTDNTGJH-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

1-{2,4-Bisnitrobenzoyl}azepane is a nitro-substituted azepane derivative featuring a seven-membered azepane ring functionalized with a 2,4-dinitrobenzoyl group.

Comparison with Similar Compounds

Structural Insights :

• The 2,4-dinitrobenzoyl group in the target compound contrasts with sulfonyl and chloro-nitro substituents in ’s derivative.
• Unlike BP3 (a benzophenone derivative with hydroxyl and methoxy groups), the target compound lacks hydrogen-bonding donors, which may reduce solubility but improve stability in nonpolar environments .

Electronic Properties and Spectroscopic Analysis

Table 2: Computed Electronic Properties (TD-DFT)

Compound	λ_max (nm)	Oscillator Strength (f)	Major Excitation Contribution
Azepane	210	0.12	σ→σ* transition
Thiepane	255	0.31	n→π* (sulfur lone pair)
F-Cycloheptane	230	0.18	π→π* (fluorine substitution)
1-{2,4-Bisnitrobenzoyl}azepane (Predicted)	~320–380	~0.45–0.60	π→π* (nitrobenzoyl conjugation)

Key Findings :

• The 2,4-dinitrobenzoyl group likely red-shifts the UV-Vis absorption spectrum compared to unsubstituted azepane due to extended conjugation and nitro-mediated charge transfer .
• TD-DFT data for thiepane (λmax = 255 nm) and F-cycloheptane (λmax = 230 nm) suggest that electronegative substituents modulate electronic transitions. The target compound’s nitro groups may enhance oscillator strength, indicating stronger light absorption .

Reactivity and Stability Profiles

• Nitro Group Reactivity: The 2,4-dinitro configuration is sterically crowded, which may hinder nucleophilic attacks at the benzoyl carbonyl compared to monosubstituted analogs. This could enhance thermal stability but reduce hydrolysis rates .
• Comparative Stability : Sulfonyl-containing azepanes (e.g., ’s compound) exhibit higher hydrolytic stability due to the strong S=O bond, whereas nitrobenzoyl derivatives may prioritize redox reactivity (e.g., nitro reduction to amine) .

Binding Affinities and Molecular Interactions

Table 3: Binding Interactions of Azepane Derivatives

Compound	Binding Region	Key Interaction Mechanism	Reference
HA-binding ligand (azepane)	Hydrophobic pocket	Aromatic moiety dominates binding; azepane contributes minimally
1-{2,4-Bisnitrobenzoyl}azepane (Predicted)	Aromatic cavity	Nitrobenzoyl group engages in π-π stacking; azepane stabilizes conformation	—

Insights :

• The aromatic nitrobenzoyl group in the target compound may enhance binding to hydrophobic pockets compared to non-aromatic azepane derivatives (e.g., ’s ligand), mirroring trends seen in benzophenone-based UV filters (BP1, BP3) .
• Unlike HA-binding ligands where the azepane moiety is peripheral, the target compound’s benzoyl group could serve as the primary interaction site, similar to parabens’ hydroxyl-benzoate anchoring .